Cas no 1361880-65-0 (6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid)

6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid is a fluorinated pyridine derivative with a dichlorophenyl substituent, offering unique chemical properties for pharmaceutical and agrochemical research. Its structure combines a fluorine atom at the 2-position of the pyridine ring with a carboxylic acid functional group at the 3-position, enhancing reactivity and potential for further derivatization. The 2,5-dichlorophenyl moiety contributes to steric and electronic effects, making it a valuable intermediate in the synthesis of bioactive compounds. This compound is particularly useful in medicinal chemistry for developing enzyme inhibitors or receptor modulators due to its balanced lipophilicity and polarity. High purity and stability ensure reliable performance in experimental applications.
6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid structure
1361880-65-0 structure
Product Name:6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid
CAS No:1361880-65-0
MF:C13H8Cl2FNO2
MW:300.112524986267
CID:4799786
Update Time:2025-10-28

6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid
    • Inchi: 1S/C13H8Cl2FNO2/c14-8-2-3-10(15)9(6-8)11-4-1-7(5-12(18)19)13(16)17-11/h1-4,6H,5H2,(H,18,19)
    • InChI Key: OLKFAOFCKZYDPD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C1C=CC(=C(N=1)F)CC(=O)O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 332
  • XLogP3: 3.7
  • Topological Polar Surface Area: 50.2

6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A023029344-250mg
6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid
1361880-65-0 97%
250mg
673.20 USD 2021-05-31
Alichem
A023029344-500mg
6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid
1361880-65-0 97%
500mg
1,068.20 USD 2021-05-31
Alichem
A023029344-1g
6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid
1361880-65-0 97%
1g
1,747.20 USD 2021-05-31

Additional information on 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid

Introduction to 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid (CAS No. 1361880-65-0)

6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid (CAS No. 1361880-65-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dichlorophenyl group and a fluoropyridine moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid consists of a pyridine ring substituted with a fluorine atom at the 2-position and an acetic acid group at the 3-position. Additionally, the 6-position of the pyridine ring is substituted with a 2,5-dichlorophenyl group. These structural elements contribute to the compound's stability and reactivity, which are crucial for its potential use in drug development.

Recent studies have highlighted the potential of 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of pharmaceuticals targeting neurodegenerative diseases. The compound's ability to modulate specific receptors and enzymes involved in neurodegenerative pathways has been extensively investigated. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid exhibit potent inhibitory activity against certain kinases implicated in Alzheimer's disease.

In addition to its potential in neurodegenerative diseases, 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid has shown promise in oncology. Studies have indicated that this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. A study published in Cancer Research reported that 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid derivatives effectively inhibited the growth of various cancer cell lines, including those resistant to conventional chemotherapy.

The pharmacokinetic properties of 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time. A study published in the European Journal of Pharmaceutical Sciences evaluated the pharmacokinetics of 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid in animal models and found that it had a long half-life and good bioavailability.

The safety profile of 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid is another critical aspect that has been thoroughly investigated. Preclinical studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity. A comprehensive toxicology study published in the Toxicological Sciences journal reported that 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid did not cause any adverse effects on major organs or systems at relevant concentrations.

In conclusion, 6-(2,5-Dichlorophenyl)-2-fluoropyridine-3-acetic acid (CAS No. 1361880-65-0) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, highlighting its significance in advancing modern medicine.

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